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Compound of Interest

Compound Name:
Tert-butyl hexa-1,5-dien-3-

ylcarbamate

Cat. No.: B573396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Tert-butyl hexa-1,5-dien-3-ylcarbamate is a specialty chemical that is not readily

available from commercial suppliers. This guide provides a proposed synthesis route and

technical information based on established chemical principles and data from structurally

related compounds. The experimental protocols are illustrative and have not been validated for

this specific compound.

Overview
Tert-butyl hexa-1,5-dien-3-ylcarbamate is a carbamate derivative containing a di-unsaturated

hexenyl backbone. The presence of the Boc (tert-butoxycarbonyl) protecting group on the

secondary amine, combined with the terminal vinyl groups, makes it a potentially valuable

building block in organic synthesis. The dienyl moiety offers multiple sites for further

functionalization through various reactions such as cycloadditions, cross-coupling, and olefin

metathesis. The Boc-protected amine provides a stable yet readily deprotectable nitrogen

source, crucial in the synthesis of complex nitrogen-containing molecules, including

pharmaceutical intermediates.

Due to its specialized structure, Tert-butyl hexa-1,5-dien-3-ylcarbamate is not available as a

stock chemical. However, it can be obtained through custom synthesis from various chemical

manufacturing organizations.
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Commercial Availability (Custom Synthesis)
While no direct off-the-shelf suppliers for Tert-butyl hexa-1,5-dien-3-ylcarbamate have been

identified, numerous companies specialize in the custom synthesis of novel organic

compounds. These companies can provide the target compound on a milligram to kilogram

scale, typically offering services that include route design, synthesis, purification, and analytical

characterization.

Table 1: Selected Custom Chemical Synthesis Service Providers

Company Name Services Offered
Geographic Regions
Served

Enamine

Custom synthesis of a wide

variety of organic compounds,

FTE and FFS projects.

Global

Tocris Bioscience

Custom synthesis of complex

organic molecules, including

APIs and building blocks.

Global

Life Chemicals

Custom organic synthesis,

medicinal chemistry support,

compound libraries.

Global

Otava Chemicals

Custom synthesis of organic

molecules, fluorescent dyes,

and drug discovery services.

Global

Aurora Fine Chemicals

Custom organic synthesis for

drug discovery and research

institutions.

Global

Physicochemical and Spectroscopic Data
As Tert-butyl hexa-1,5-dien-3-ylcarbamate is not a commercially cataloged compound,

experimental data is limited. The following table summarizes calculated physicochemical

properties and predicted spectroscopic characteristics. For comparison, experimental data for

the closely related and commercially available tert-butyl carbamate is also provided.
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Table 2: Physicochemical and Spectroscopic Properties

Property
Tert-butyl hexa-1,5-dien-3-
ylcarbamate
(Calculated/Predicted)

tert-Butyl carbamate
(Experimental)

Molecular Formula C11H19NO2 C5H11NO2

Molecular Weight 197.27 g/mol 117.15 g/mol

Appearance
Predicted: Colorless to pale

yellow oil or low-melting solid

White to slightly yellow

crystalline solid[1]

Melting Point N/A 105-108 °C[1]

Boiling Point
Predicted: >200 °C (at

atmospheric pressure)
N/A

Solubility

Predicted: Soluble in common

organic solvents (e.g., DCM,

THF, EtOAc). Insoluble in

water.

Soluble in methylene chloride,

chloroform, and alcohols.

Slightly soluble in petroleum

ether and water.[1][2]

¹H NMR (Predicted)

Peaks expected for t-butyl

group (~1.5 ppm, s, 9H), allylic

protons, vinyl protons (5-6

ppm), and a carbamate N-H

proton.

-

¹³C NMR (Predicted)

Peaks expected for t-butyl

group (~28, 80 ppm), sp²

carbons of the vinyl groups,

and the carbamate carbonyl

(~155 ppm).

-

Mass Spectrometry Exact Mass: 197.1416 g/mol -

Proposed Synthetic Route and Experimental
Protocols
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A plausible and robust two-step synthetic pathway for Tert-butyl hexa-1,5-dien-3-ylcarbamate
is proposed, starting from commercially available precursors. This route involves the synthesis

of the key intermediate, 3-amino-hexa-1,5-diene, followed by the protection of the amine with a

Boc group.

Synthetic Scheme
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Step 1: Synthesis of 3-amino-hexa-1,5-diene

Step 2: Boc Protection

Hexa-1,5-dien-3-ol

1. Vinylmagnesium bromide
2. H₃O⁺

3-Azido-hexa-1,5-diene

DPPA, DBU

Diphenylphosphoryl azide (DPPA)

3-Amino-hexa-1,5-diene

LAH, THF

Lithium aluminum hydride (LAH)

3-Amino-hexa-1,5-diene

Tert-butyl hexa-1,5-dien-3-ylcarbamate

Boc₂O, Et₃N, DCM
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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